Cas no 237409-01-7 (2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester)

2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester structure
237409-01-7 structure
Product name:2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester
CAS No:237409-01-7
MF:C10H13NO4
MW:211.214523077011
CID:1415400

2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methylester
    • Methyl 5-(1,2-dihydroxypropyl)-2-pyridinecarboxylate
    • CJ 14877
    • 2-Pyridinecarboxylic acid, 5-[(1S,2S)-1,2-dihydroxypropyl]-, methyl ester
    • Inchi: 1S/C10H13NO4/c1-6(12)9(13)7-3-4-8(11-5-7)10(14)15-2/h3-6,9,12-13H,1-2H3
    • InChI Key: XZXCYBBAXJQLFQ-UHFFFAOYSA-N
    • SMILES: COC(C1N=CC(C(C(O)C)O)=CC=1)=O

Computed Properties

  • Exact Mass: 367.14203
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • XLogP3: -1.189

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Predicted)
  • Boiling Point: 399.9±37.0 °C(Predicted)
  • PSA: 76.07
  • pka: 13.13±0.20(Predicted)

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